1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide

• IUPAC Name: 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C19H21Cl2N3O3S/c1-3-23(4-2)28(26,27)14-5-6-17-12(9-14)7-8-24(17)19(25)13-10-15(20)18(22)16(21)11-13/h5-6,9-11H,3-4,7-8,22H2,1-2H3
• InChI Key: CMRJRIMNJGEDAG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N(CC2)C(=O)C3=CC(=C(C(=C3)Cl)N)Cl
• Molecular Formula: C19H21Cl2N3O3S
• Molecular Weight: 442.4 g/mol

Description

1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide, also known as DIDS, is a sulfonamide compound that has been widely used in scientific research. DIDS is a potent inhibitor of various anion transporters, including chloride channels, bicarbonate transporters, and volume-regulated anion channels.

Mechanism of Action

1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide is a potent inhibitor of various anion transporters, including chloride channels, bicarbonate transporters, and volume-regulated anion channels. It works by binding to the transporters and blocking the movement of anions across the cell membrane. 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide has been shown to inhibit both the influx and efflux of anions, depending on the type of transporter being studied.
Biochemical and Physiological Effects:
1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of chloride channels in red blood cells, which can lead to cell shrinkage and hemolysis. 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide has also been shown to inhibit the secretion of bicarbonate ions in the pancreas, which can lead to a decrease in the pH of the duodenum. In addition, 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide has been shown to inhibit the activity of volume-regulated anion channels in various cell types, which can lead to changes in cell volume and ion homeostasis.

Advantages and Limitations for Lab Experiments

1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide has several advantages as a tool for scientific research. It is a potent and specific inhibitor of various anion transporters, making it a useful tool for studying their function. 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide is also commercially available, making it easy to obtain for lab experiments. However, 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide does have some limitations. It can be toxic to cells at high concentrations, and its effects on anion transporters can be affected by the pH and ionic strength of the solution being studied.

Future Directions

There are several future directions for research involving 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide. One area of research is the development of more specific and potent inhibitors of anion transporters. Another area of research is the study of the role of anion transporters in various physiological processes, such as cell volume regulation and pH regulation. Finally, the development of new techniques for studying anion transporters, such as high-throughput screening assays, could lead to the discovery of new inhibitors and the identification of novel targets for drug development.

Synthesis Methods

The synthesis of 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide involves the reaction of 4-amino-3,5-dichlorobenzoyl chloride with N,N-diethyl-2,3-dihydroindole-5-sulfonamide in the presence of a base. The reaction yields 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide as a white crystalline solid with a purity of over 99%. The synthesis method of 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide has been well-established, and the compound is commercially available.

Scientific Research Applications

1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide has been widely used in scientific research as a tool to study various anion transporters. It has been used to investigate the role of chloride channels in cell volume regulation, the regulation of pH in the stomach, and the transport of bicarbonate ions in the pancreas. 1-(4-amino-3,5-dichlorobenzoyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide has also been used to study the regulation of volume-regulated anion channels in various cell types, including red blood cells, endothelial cells, and smooth muscle cells.